Cas no 307338-89-2 (4-(morpholine-4-sulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(morpholine-4-sulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 307338-89-2
• MF: C₂₄H₂₁N₃O₄S₂
• MW: 479.571243047714
• CID: 5794099
• PubChem ID: 1548341
• Update Time: 2023-12-26

4-(morpholine-4-sulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_601267
• F0012-0136
• 4-(MORPHOLINE-4-SULFONYL)-N-[4-(NAPHTHALEN-2-YL)-1,3-THIAZOL-2-YL]BENZAMIDE
• AKOS001015431
• Z28636843
• 4-morpholin-4-ylsulfonyl-N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)benzamide
• 307338-89-2
• 4-(morpholinosulfonyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)benzamide
• Benzamide, 4-(4-morpholinylsulfonyl)-N-[4-(2-naphthalenyl)-2-thiazolyl]-
• 4-(morpholine-4-sulfonyl)-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C24H21N3O4S2/c28-23(18-7-9-21(10-8-18)33(29,30)27-11-13-31-14-12-27)26-24-25-22(16-32-24)20-6-5-17-3-1-2-4-19(17)15-20/h1-10,15-16H,11-14H2,(H,25,26,28)
• InChI Key： IEKISRSKYCNHNS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2=CC=C3C=CC=CC3=C2)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 479.09734851g/mol
• Monoisotopic Mass: 479.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• pka: 6.53±0.50(Predicted)